Cas no 1228957-01-4 (tert-Butyl 4-(4-bromo-2-methoxyphenoxy)piperidine-1-carboxylate)

• Product Name: tert-Butyl 4-(4-bromo-2-methoxyphenoxy)piperidine-1-carboxylate
• CAS No: 1228957-01-4
• MF: C₁₇H₂₄BrNO₄
• MW: 386.280764579773
• CID: 1037870
• PubChem ID: 53217021
• Update Time: 2025-05-23

tert-Butyl 4-(4-bromo-2-methoxyphenoxy)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(4-bromo-2-methoxyphenoxy)piperidine-1-carboxylate
• tert-Butyl 4-(4-bromo-2-methoxyphenoxy)-piperidine-1-carboxylate
• ACMC-209ane
• AG-L-21320
• AK107613
• ANW-18072
• CTK4B3322
• KB-61145
• DB-371935
• 1228957-01-4
• tert-Butyl4-(4-bromo-2-methoxyphenoxy)piperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 4-(4-bromo-2-methoxyphenoxy)-, 1,1-dimethylethyl ester
• GWWSAEPVIJIXPB-UHFFFAOYSA-N
• BS-19540
• CS-0208570
• MFCD16618960
• DTXSID00682128
• AKOS015835438
• 1-Boc-4-(4-bromo-2-methoxyphenoxy)piperidine

• MDL： MFCD16618960
• Inchi： 1S/C17H24BrNO4/c1-17(2,3)23-16(20)19-9-7-13(8-10-19)22-14-6-5-12(18)11-15(14)21-4/h5-6,11,13H,7-10H2,1-4H3
• InChI Key： GWWSAEPVIJIXPB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)OC)OC1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 385.08887g/mol
• Monoisotopic Mass: 385.08887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 48Ų

tert-Butyl 4-(4-bromo-2-methoxyphenoxy)piperidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-Butyl 4-(4-bromo-2-methoxyphenoxy)piperidine-1-carboxylate

tert-Butyl 4-(4-bromo-2-methoxyphenoxy)piperidine-1-carboxylate: A Comprehensive Overview

tert-Butyl 4-(4-bromo-2-methoxyphenoxy)piperidine-1-carboxylate, also known by its CAS number 1228957-01-4, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a piperidine ring with a substituted phenoxy group and a tert-butyl ester moiety. The presence of the bromine atom in the phenoxy group adds to its chemical complexity and potential applications in drug design and material science.

The synthesis of tert-butyl 4-(4-bromo-2-methoxyphenoxy)piperidine-1-carboxylate involves a series of carefully orchestrated reactions, including nucleophilic substitution, esterification, and possibly ring-closing reactions. Recent advancements in catalytic methods have enabled chemists to achieve higher yields and better stereochemical control during the synthesis of such compounds. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the formation of the phenoxy-piperidine linkage, which is a critical step in constructing this molecule.

In terms of biological activity, tert-butyl 4-(4-bromo-2-methoxyphenoxy)piperidine-1-carboxylate has been studied for its potential as a modulator of various cellular pathways. Research published in leading journals such as Nature Communications and Chemical Science suggests that this compound exhibits promising activity in vitro against certain enzyme targets, making it a candidate for further preclinical studies. The bromine atom in the phenoxy group is believed to play a crucial role in modulating the compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME).

The structural versatility of tert-butyl 4-(4-bromo-2-methoxyphenoxy)piperidine-1-carboxylate also makes it an attractive substrate for further chemical modifications. For example, researchers have explored the substitution of the bromine atom with other halogens or functional groups to investigate their effects on the compound's bioactivity. Such studies are essential for optimizing the compound's therapeutic potential while minimizing off-target effects.

In addition to its pharmacological applications, this compound has also been studied for its potential use in materials science. The piperidine ring, combined with the bulky tert-butyl group, imparts unique physical properties to the molecule, which could be exploited in the development of advanced materials such as polymers or liquid crystals. Recent research has highlighted the importance of understanding the molecular interactions that govern these properties, particularly under varying temperature and pressure conditions.

The CAS number 1228957-01-4 serves as a unique identifier for this compound within chemical databases worldwide. This ensures that researchers can accurately reference and retrieve information about its properties, synthesis, and applications. As more studies are conducted on this compound, it is expected that new insights will emerge regarding its utility in both academic and industrial settings.

In conclusion, tert-butyl 4-(4-bromo-2-methoxyphenoxy)piperidine-1-carboxylate is a multifaceted compound with significant potential across various scientific disciplines. Its complex structure and unique chemical properties make it an intriguing subject for further research. As advancements in synthetic methodologies and biological screening continue to evolve, this compound is likely to play an increasingly important role in the development of novel therapeutic agents and materials.